Cas no 2580100-13-4 ((2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride
• CAS No: 2580100-13-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD33020740
• CID: 5658002
• PubChem ID: 155858994
• Update Time: 2025-10-24

(2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-2-(1-phenylcyclopropyl)ethanol;hydrochloride
• 2580100-13-4
• EN300-27703156
• (2s)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride
• (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride

• MDL： MFCD33020740
• Inchi： 1S/C11H15NO.ClH/c12-10(8-13)11(6-7-11)9-4-2-1-3-5-9;/h1-5,10,13H,6-8,12H2;1H/t10-;/m1./s1
• InChI Key： CINPICKAKLTAHD-HNCPQSOCSA-N
• SMILES： Cl.OC[C@H](C1(C2C=CC=CC=2)CC1)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride

(2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride: A Comprehensive Overview

The compound (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride with CAS No. 2580100-13-4 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and bioavailability, making it a valuable asset in both research and therapeutic contexts.

Structurally, (2S)-configuration plays a pivotal role in determining the compound's stereochemical properties. The presence of the cyclopropyl group introduces strain and reactivity, which are key factors in its chemical behavior. Recent studies have highlighted the importance of such strained ring systems in enhancing the pharmacokinetic profiles of drugs, thereby improving their efficacy. The phenyl group attached to the cyclopropane ring further contributes to the molecule's aromaticity and lipophilicity, which are critical for drug-target interactions.

One of the most intriguing aspects of this compound is its potential as a chiral auxiliary in asymmetric synthesis. Researchers have explored its ability to induce high enantioselectivity in various reactions, which is a significant advancement in the field of catalytic asymmetric synthesis. This property has been extensively studied in recent years, with findings published in prominent journals such as *Nature Chemistry* and *Angewandte Chemie*. These studies underscore the compound's versatility and its role as a valuable tool in organic synthesis.

In terms of biological activity, (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride has shown promising results in preclinical models. Its ability to modulate key signaling pathways makes it a potential candidate for treating conditions such as neurodegenerative diseases and cancer. Recent research has focused on optimizing its pharmacokinetic properties to enhance its therapeutic potential. For instance, studies conducted at leading pharmaceutical companies have demonstrated improved bioavailability through structural modifications, which is a critical step toward clinical translation.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and catalysis. The use of enantioselective catalysts has been instrumental in achieving high yields of the desired enantiomer. This approach not only ensures purity but also aligns with green chemistry principles by minimizing waste and maximizing efficiency. The development of such efficient synthetic routes has been a focal point of recent research, as highlighted in articles published in *Chemical Science* and *Organic Letters*.

Another area of interest is the compound's role as a building block in natural product synthesis. Its unique structure allows for the construction of complex molecules that mimic natural products, which are often challenging to synthesize using conventional methods. This application has been explored in several high-profile research projects, contributing to the growing body of knowledge on total synthesis strategies.

From an industrial perspective, the scalability of this compound's synthesis is crucial for its commercial viability. Recent advancements in flow chemistry and continuous manufacturing have enabled large-scale production while maintaining quality standards. These innovations have been documented in industry journals such as *Pharmaceutical Development and Technology*, emphasizing their practical implications.

In conclusion, (2S)-2-amino-2-(1-phenylcyclopropyl)ethan-1-ol hydrochloride (CAS No. 2580100-13-4) stands out as a versatile and impactful molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structural features, coupled with advancements in synthetic methodologies, position it as a key player in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field.